Cas no 17301-24-5 (2,7-Dimethylundecane)

2,7-Dimethylundecane structure
2,7-Dimethylundecane structure
Product Name:2,7-Dimethylundecane
CAS No:17301-24-5
MF:C13H28
MW:184.361424446106
CID:2658796
Update Time:2025-07-20

2,7-Dimethylundecane Chemical and Physical Properties

Names and Identifiers

    • 2,7-dimethylundecane
    • Undecane, 2,7-dimethyl-
    • 2,7-Dimethylundecan
    • 2,7-Dimethylundecane #
    • NJKQJSHBTXTWME-UHFFFAOYSA-N
    • 2,7-Dimethylundecane
    • Inchi: 1S/C13H28/c1-5-6-10-13(4)11-8-7-9-12(2)3/h12-13H,5-11H2,1-4H3
    • InChI Key: NJKQJSHBTXTWME-UHFFFAOYSA-N
    • SMILES: C(C)(CCCC)CCCCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 94.2
  • Topological Polar Surface Area: 0

2,7-Dimethylundecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D472673-2.5mg
2,7-Dimethylundecane
17301-24-5
2.5mg
$144.00 2023-05-18
TRC
D472673-5mg
2,7-Dimethylundecane
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5mg
$270.00 2023-05-18
TRC
D472673-10mg
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10mg
$500.00 2023-05-18
TRC
D472673-25mg
2,7-Dimethylundecane
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25mg
$1114.00 2023-05-18
TRC
D472673-100mg
2,7-Dimethylundecane
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$ 4500.00 2023-09-07

Additional information on 2,7-Dimethylundecane

Comprehensive Overview of 2,7-Dimethylundecane (CAS No. 17301-24-5): Properties, Applications, and Industry Insights

2,7-Dimethylundecane (CAS No. 17301-24-5) is a branched-chain alkane belonging to the hydrocarbon family. This organic compound, with the molecular formula C13H28, is characterized by its unique structural configuration featuring two methyl groups at the 2nd and 7th positions of an undecane backbone. As a saturated hydrocarbon, it exhibits notable stability and finds applications in industries ranging from flavor and fragrance to material science. The growing interest in sustainable solvents and bio-based chemicals has positioned compounds like 2,7-dimethylundecane as subjects of research for eco-friendly alternatives.

One of the most frequently searched questions about 2,7-dimethylundecane is its physical and chemical properties. This compound typically appears as a colorless liquid at room temperature, with a boiling point ranging between 230-235°C and a density of approximately 0.76 g/cm3. Its low water solubility and high volatility make it suitable for specific industrial processes. Researchers often investigate its vapor pressure and thermal stability, particularly for applications requiring controlled evaporation rates. Recent studies have explored its potential as a green solvent in formulations, aligning with the global shift toward environmentally benign chemicals.

In the flavor and fragrance industry, 2,7-dimethylundecane is valued for its mild, waxy odor profile. It serves as a fixative agent in perfumery, enhancing the longevity of complex scent compositions. With consumers increasingly demanding long-lasting fragrances and clean-label ingredients, this compound has gained attention for its compatibility with natural essential oils. Additionally, its low toxicity profile makes it a candidate for personal care products, where safety regulations are stringent. Industry forums often discuss its role in sustainable fragrance design, a trending topic in cosmetic chemistry.

The material science sector utilizes 2,7-dimethylundecane as a plasticizer intermediate or lubricant additive. Its branched structure contributes to reduced crystallization tendencies, making it useful in polymer modifications. Engineers searching for high-performance additives frequently evaluate its compatibility with synthetic resins. Recent patent literature highlights innovations incorporating this compound into biodegradable materials, addressing the urgent need for circular economy solutions. As industries prioritize recyclable polymers, the demand for specialized hydrocarbons like 2,7-dimethylundecane may rise.

Analytical chemists often inquire about detection methods for 2,7-dimethylundecane. Gas chromatography-mass spectrometry (GC-MS) remains the gold standard for its identification and quantification. Advanced techniques like two-dimensional gas chromatography (GC×GC) improve resolution in complex matrices. These methods are crucial for quality control in manufacturing and for environmental monitoring, where trace analysis of hydrocarbons is essential. Laboratories focusing on forensic chemistry or environmental forensics maintain protocols for detecting such compounds at minute concentrations.

From a commercial perspective, 2,7-dimethylundecane suppliers emphasize its high purity grades (≥98%) for research and industrial use. Procurement specialists frequently compare technical grade vs. purified forms based on application requirements. The compound's global market trends reflect broader shifts in specialty chemicals, with Asia-Pacific emerging as a growth region due to expanding flavor manufacturing capabilities. Regulatory compliance, particularly regarding REACH registration and GHS classification, forms a critical part of product documentation.

Emerging research explores 2,7-dimethylundecane's role in alternative energy systems. Some studies investigate its combustion characteristics as a potential fuel component or combustion modifier. While not currently a mainstream energy carrier, its properties spark interest in specialty fuel formulations for niche applications. This aligns with broader investigations into synthetic hydrocarbons for energy storage, a hot topic in renewable energy circles.

Environmental fate studies of 2,7-dimethylundecane address key questions about its biodegradation pathways and ecotoxicity. Standardized tests (e.g., OECD 301) demonstrate its moderate biodegradability under aerobic conditions. Environmental scientists monitor its partition coefficients (log Kow) to predict behavior in ecosystems. These assessments gain importance as regulatory frameworks evolve toward green chemistry principles and sustainable chemical management.

In academic settings, 2,7-dimethylundecane serves as a model compound for teaching organic synthesis techniques and structure-property relationships. Its straightforward synthesis from readily available precursors makes it accessible for undergraduate laboratory experiments. Chemistry educators increasingly incorporate such real-world examples to demonstrate industrial chemistry applications, bridging theory and practice.

Looking ahead, innovation opportunities for 2,7-dimethylundecane may emerge from biocatalytic production methods. Advances in enzyme engineering could enable more sustainable manufacturing routes compared to traditional petrochemical processes. Such developments would resonate with industries pursuing carbon footprint reduction strategies. As analytical techniques become more sophisticated, new applications for this versatile hydrocarbon will likely continue to surface across scientific and industrial domains.

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